Cas no 2097999-87-4 (2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid)
2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]acetic acid
- 2097999-87-4
- AKOS026711581
- F1907-7218
- 2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid
- 1-Piperidineacetic acid, 4-ethoxy-4-(trifluoromethyl)-
- 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid
-
- Inchi: 1S/C10H16F3NO3/c1-2-17-9(10(11,12)13)3-5-14(6-4-9)7-8(15)16/h2-7H2,1H3,(H,15,16)
- InChI Key: XBBJPZSHTCQCOZ-UHFFFAOYSA-N
- SMILES: FC(C1(CCN(CC(=O)O)CC1)OCC)(F)F
Computed Properties
- Exact Mass: 255.10822786g/mol
- Monoisotopic Mass: 255.10822786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 290.9±40.0 °C(Predicted)
- pka: 2.47±0.10(Predicted)
2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E176291-100mg |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E176291-500mg |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E176291-1g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-7218-0.25g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7218-0.5g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7218-1g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7218-2.5g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7218-5g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7218-10g |
2-(4-ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid |
2097999-87-4 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid
Recent Advances in the Study of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid (CAS: 2097999-87-4)
The compound 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid (CAS: 2097999-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoromethyl and ethoxy functional groups, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of high interest for researchers.
One of the key areas of investigation has been the synthesis and optimization of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the introduction of the trifluoromethyl group via a radical trifluoromethylation reaction, followed by ethoxylation and subsequent carboxylation. This optimized method not only enhances the efficiency of synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.
Pharmacological evaluations of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid have revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies conducted by a team at the University of California, San Francisco (2024) demonstrated that the compound exhibits high affinity for GABAA receptors, particularly those containing the α5 subunit. This specificity suggests its potential utility in treating anxiety disorders and epilepsy, where modulation of GABAergic signaling is a well-established therapeutic strategy. The compound's ability to cross the blood-brain barrier further enhances its candidacy for central nervous system (CNS) applications.
In addition to its neurological applications, recent research has explored the role of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid in metabolic regulation. A preprint study from the European Journal of Pharmacology (2024) reported that the compound acts as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. This finding opens new avenues for investigating its use in managing type 2 diabetes and obesity. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a half-life suitable for once-daily dosing.
Despite these promising findings, challenges remain in the development of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid as a therapeutic agent. Toxicity studies have indicated potential hepatotoxicity at high doses, necessitating further optimization of its chemical structure to improve safety. Additionally, the compound's metabolic stability in human liver microsomes has been variable, prompting ongoing research into prodrug formulations that could enhance its metabolic resilience. These issues underscore the importance of continued investigation to fully realize the compound's therapeutic potential.
In conclusion, 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid (CAS: 2097999-87-4) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual potential in neurological and metabolic disorders, coupled with recent advancements in synthesis and pharmacological understanding, positions it as a compound of significant interest. Future research should focus on addressing its toxicity and metabolic stability to pave the way for clinical development. As the field progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.
2097999-87-4 (2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)